Cas no 1395492-98-4 (5,6,7,8-tetrahydro-quinoline-8-carboxylic acid tert-butyl ester)

• Product Name: 5,6,7,8-tetrahydro-quinoline-8-carboxylic acid tert-butyl ester
• CAS No: 1395492-98-4
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 1028537
• PubChem ID: 71711051
• Update Time: 2025-05-28

5,6,7,8-tetrahydro-quinoline-8-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5,6,7,8-tetrahydroquinoline-8-carboxylate
• G11883
• tert-Butyl5,6,7,8-tetrahydroquinoline-8-carboxylate
• 5,6,7,8-Tetrahydroquinoline-8-carboxylic acid tert-butyl ester
• BS-44256
• 1395492-98-4
• DTXSID60856742
• 5,6,7,8-Tetrahydro-quinoline-8-carboxylic acid tert-butyl ester
• CS-0362698
• 8-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester
• 5,6,7,8-tetrahydro-quinoline-8-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H19NO2/c1-14(2,3)17-13(16)11-8-4-6-10-7-5-9-15-12(10)11/h5,7,9,11H,4,6,8H2,1-3H3
• InChI Key： CDXNIYSYQPAXPX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C2C(=CC=CN=2)CCC1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 335.2±30.0 °C at 760 mmHg
• Flash Point: 156.5±24.6 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5,6,7,8-tetrahydro-quinoline-8-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 5,6,7,8-tetrahydro-quinoline-8-carboxylic acid tert-butyl ester

Comprehensive Overview of 5,6,7,8-Tetrahydro-quinoline-8-carboxylic acid tert-butyl ester (CAS No. 1395492-98-4)

The compound 5,6,7,8-tetrahydro-quinoline-8-carboxylic acid tert-butyl ester (CAS No. 1395492-98-4) is a specialized organic intermediate widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tetrahydro-quinoline core and a tert-butyl ester group, makes it a valuable building block for drug discovery and material science applications. Researchers and chemists frequently search for this compound due to its relevance in heterocyclic chemistry, medicinal chemistry, and catalysis.

In recent years, the demand for high-purity intermediates like 5,6,7,8-tetrahydro-quinoline-8-carboxylic acid tert-butyl ester has surged, driven by advancements in small-molecule therapeutics and peptide synthesis. This compound is often explored in the context of structure-activity relationship (SAR) studies, where its modular design allows for efficient derivatization. Its CAS No. 1395492-98-4 is a critical identifier for procurement and regulatory compliance, ensuring traceability in Good Manufacturing Practice (GMP) environments.

The tert-butyl ester moiety in this compound offers exceptional stability under various reaction conditions, making it a preferred choice for protecting group strategies in multi-step syntheses. Additionally, the tetrahydro-quinoline scaffold is a privileged structure in drug design, frequently appearing in kinase inhibitors, central nervous system (CNS) agents, and anti-inflammatory compounds. This dual functionality aligns with current trends in fragment-based drug discovery (FBDD) and click chemistry applications.

From an industrial perspective, 5,6,7,8-tetrahydro-quinoline-8-carboxylic acid tert-butyl ester is synthesized via optimized routes involving hydrogenation, esterification, and chiral resolution techniques. Its purity profile is rigorously controlled using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, addressing the growing emphasis on quality-by-design (QbD) principles in chemical manufacturing.

Environmental and safety considerations are also paramount in handling this compound. While not classified as hazardous, its storage recommendations include anhydrous conditions and inert atmospheres to preserve its integrity. These protocols resonate with the broader shift toward green chemistry and sustainable synthetic practices, which are increasingly prioritized by regulatory bodies and industry leaders.

In summary, 5,6,7,8-tetrahydro-quinoline-8-carboxylic acid tert-butyl ester (CAS No. 1395492-98-4) exemplifies the intersection of innovation and practical utility in modern chemistry. Its versatility continues to inspire research across drug development, material science, and catalytic transformations, solidifying its status as a cornerstone intermediate in 21st-century synthetic endeavors.